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Compound of Interest

Compound Name: 1,3-Butanediol

Cat. No.: B041344 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro stability of 1,3-Butanediol and its

ester derivatives, compounds of increasing interest for their potential as ketone body

precursors. Understanding the stability of these molecules in physiological conditions is crucial

for predicting their in vivo fate, bioavailability, and ultimately, their efficacy. This document

summarizes key experimental data on their stability in simulated gastric and intestinal fluids, as

well as in plasma, providing a foundation for further research and development.

Comparative Stability Data
The in vitro stability of 1,3-Butanediol and its esters varies significantly depending on the

biological matrix. The ester forms are designed as prodrugs, intended to be hydrolyzed to

release 1,3-Butanediol and the corresponding carboxylic acid.
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Compound Matrix Species
Time
(minutes)

%
Remaining
(Mean)

Half-life (t½)

1,3-

Butanediol
Plasma Human -

Data not

available

Data not

available

Simulated

Gastric Fluid

(SGF)

- -
Expected to

be stable

Data not

available

Simulated

Intestinal

Fluid (SIF)

- -
Expected to

be stable

Data not

available

1,3-

Butanediol

Monoesters

Plasma Human -
Data not

available

Data not

available

Simulated

Gastric Fluid

(SGF)

- -
Data not

available

Data not

available

Simulated

Intestinal

Fluid (SIF)

- -
Data not

available

Data not

available

bis hexanoyl

(R)-1,3-

butanediol

(Diester)

Plasma
Human

(fresh)
15 < 50%

Data not

available

Human

(frozen)
30 < 50%

Data not

available

Rat (fresh &

frozen)
30 0% < 30 minutes

Simulated

Gastric Fluid

(SGF)

- -
Likely

stable[1][2]

Data not

available
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Simulated

Intestinal

Fluid (SIF)

- -

Rapidly

hydrolyzed[1]

[2]

Data not

available

Note: The data for 1,3-Butanediol and its monoesters is currently limited in publicly available

literature. The provided information for the diester, bis hexanoyl (R)-1,3-butanediol, is based

on existing studies.

Metabolic Pathway and Experimental Workflow
The metabolic fate of 1,3-Butanediol esters begins with hydrolysis. The subsequent

metabolism of 1,3-Butanediol in the liver leads to the formation of ketone bodies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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